(R)-2-(Azidomethyl)-1-Boc-pyrrolidine

• IUPAC Name: tert-butyl (2R)-2-(azidomethyl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C10H18N4O2/c1-10(2,3)16-9(15)14-6-4-5-8(14)7-12-13-11/h8H,4-7H2,1-3H3/t8-/m1/s1
• InChI Key: HRLUZSSGBKDEGK-MRVPVSSYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC1CN=[N+]=[N-]
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@@H]1CN=[N+]=[N-]
• Molecular Formula: C10H18N4O2
• DSSTOX Substance ID: DTXSID60514911
• Molecular Weight: 226.28 g/mol
• CAS RN: 259537-91-2

Description

(R)-2-(Azidomethyl)-1-Boc-pyrrolidine, also known as Boc-Pyr-Azide, is a synthetic molecule used in peptide and protein synthesis. It is a versatile reagent for the introduction of azide groups into peptides and proteins. Azide groups are useful for a variety of applications, including the synthesis of bioconjugates, the labeling of proteins, and the introduction of functional groups into peptides. Boc-Pyr-Azide is a valuable tool for peptide and protein synthesis and has been used in a variety of scientific research applications.

Scientific Research Applications

• Palladium-Catalyzed α-Arylation

  • A study by Barker et al. (2011) explored the enantioselective palladium-catalyzed α-arylation of N-Boc pyrrolidine. This process involves several steps including deprotonation, transmetalation, and Negishi coupling, and has applications in the total synthesis of various compounds such as (R)-crispine A, (S)-nicotine, and (S)-SIB-1508Y (Barker et al., 2011).

• Enantioselective α-Arylation Methodology

  • Research by Campos et al. (2006) highlights the first instance of enantioselective Pd-catalyzed α-arylation of N-Boc-pyrrolidine. This process is essential for synthesizing a variety of 2-aryl-N-Boc-pyrrolidines, which are useful in producing high enantiomeric ratio compounds (Campos et al., 2006).

• Synthesis of (R)-N-Boc-2-(2-hydroxyethyl)pyrrolidine

  • Deng and Mani (2005) reported a practical synthesis of (R)-N-Boc-2-(2-hydroxyethyl)pyrrolidine with high enantiomeric purity, involving the ring opening of ethylene oxide by a homochiral carbanion (Deng & Mani, 2005).

• Copper-Mediated Organolithium Reagents in Alkaloid Syntheses

  • Dieter, Chen, and Watson (2005) utilized scalemic 2-pyrrolidinylcuprates generated from asymmetric deprotonation of N-Boc-pyrrolidine in the synthesis of various alkaloids, demonstrating its significance in alkaloid syntheses (Dieter et al., 2005).

• Asymmetric Synthesis of N-Substituted Pyrrolidines

  • Harrison and O'Brien (2001) reported on the asymmetric synthesis of N-substituted pyrrolidines using N-Boc pyrrolidine, highlighting its role in asymmetric functionalization (Harrison & O’Brien, 2001).

• Synthesis of α-Fluorinated Compounds

  • Xu et al. (2020) developed a nickel-catalyzed trans-selective dicarbofunctionalization of N-Boc-2-pyrroline, leading to the efficient synthesis of functionalized azetidines and pyrrolidine-containing fluorinated amino acids and oligopeptides (Xu et al., 2020).

• Lithiation-Substitution of N-Boc-Pyrrolidine

  • Sheikh et al. (2012) conducted a study on the lithiation-substitution of N-Boc-2-phenylpyrrolidine, contributing to the synthesis of pharmaceutically relevant compounds with a quaternary stereocenter (Sheikh et al., 2012).